Cas no 37873-29-3 (5,7-Dimethyl-8-hydroxyquinoline)

5,7-Dimethyl-8-hydroxyquinoline is a substituted hydroxyquinoline derivative with a molecular formula of C11H11NO. This compound features a hydroxyquinoline core structure with methyl groups at the 5 and 7 positions, enhancing its steric and electronic properties. It is commonly utilized as a chelating agent and intermediate in organic synthesis, particularly in the preparation of metal complexes due to its strong coordination ability. The presence of the hydroxyl and nitrogen groups allows for selective binding with transition metals, making it valuable in catalytic and analytical applications. Its stability and well-defined structure also contribute to its use in materials science and pharmaceutical research.
5,7-Dimethyl-8-hydroxyquinoline structure
37873-29-3 structure
Product Name:5,7-Dimethyl-8-hydroxyquinoline
CAS No:37873-29-3
MF:C11H11NO
MW:173.211142778397
MDL:MFCD00168976
CID:54777
PubChem ID:57650012
Update Time:2025-06-08

5,7-Dimethyl-8-hydroxyquinoline Chemical and Physical Properties

Names and Identifiers

    • 5,7-Dimethyl-8-hydroxyquinoline
    • 5,7-Dimethyl-8-quinolinol
    • 5,7-dimethylquinolin-8-ol
    • 5,7-Dimethyl-8-hydroxychinolin
    • 5,7-dimethyl-quinolin-8-ol
    • DTXSID80354058
    • A823913
    • FT-0646162
    • SR-01000391336
    • 8-Quinolinol, 5,7-dimethyl-
    • SB67587
    • CS-0187091
    • HMS1607F15
    • CHEMBL1870514
    • SMSSF-0625512
    • SR-01000391336-1
    • SCHEMBL318630
    • NCGC00188187-01
    • AKOS015919136
    • MFCD00168976
    • DS-11630
    • AM807230
    • Oprea1_484069
    • 37873-29-3
    • AMS_CNC_ID-110980476
    • 5,7-Dimethyl-8-quinolinol, >=98.0% (GC)
    • F11825
    • ALBB-021961
    • MDL： MFCD00168976
    • Inchi： 1S/C11H11NO/c1-7-6-8(2)11(13)10-9(7)4-3-5-12-10/h3-6,13H,1-2H3
    • InChI Key： UKWMNFHGYXRSFQ-UHFFFAOYSA-N
    • SMILES： OC1=C(C)C=C(C)C2=CC=CN=C21

Computed Properties

  • Exact Mass: 173.08400
  • Monoisotopic Mass: 173.084063974g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 183
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 33.1Ų

Experimental Properties

  • Melting Point: 95-98 °C
  • PSA: 33.12000
  • LogP: 2.55720

5,7-Dimethyl-8-hydroxyquinoline Security Information

  • Symbol: GHS07
  • Signal Word：Warning
  • Hazard Statement： H315-H319-H335
  • Warning Statement： P261-P305+P351+P338
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 36/37/38
  • Safety Instruction： S26; S36
  • Hazardous Material Identification： Xi
  • Storage Condition：Sealed in dry,Room Temperature
  • Risk Phrases：R36/37/38
  • Safety Term：26-36

5,7-Dimethyl-8-hydroxyquinoline Customs Data

  • HS CODE：2933499090
  • Customs Data：

    China Customs Code:

    2933499090

    Overview:

    2933499090. Other compounds containing quinoline or isoquinoline ring system [but not further fused]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933499090. other compounds containing in the structure a quinoline or isoquinoline ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5,7-Dimethyl-8-hydroxyquinoline Pricemore >>

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Apollo Scientific
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5,7-Dimethyl-8-hydroxyquinoline Suppliers

Amadis Chemical Company Limited
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(CAS:37873-29-3)5,7-Dimethyl-8-hydroxyquinoline
Order Number:A823913
Stock Status:in Stock
Quantity:5g/1g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:10
Price ($):1090.0/337.0
Email:sales@amadischem.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:37873-29-3)5,7-Dimethyl-8-quinolinol
Order Number:LE8154
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 11:59
Price ($):discuss personally
Email:18501500038@163.com

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Amadis Chemical Company Limited
(CAS:37873-29-3)5,7-Dimethyl-8-hydroxyquinoline
A823913
Purity:99%/99%
Quantity:5g/1g
Price ($):1090.0/337.0
Email
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:37873-29-3)5,7-Dimethyl-8-quinolinol
LE8154
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
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